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Compound of Interest

Compound Name: NSC-370284

Cat. No.: B537721

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of NSC-370284, a selective inhibitor of Ten-eleven translocation 1 (TET1) enzyme.
Adherence to these protocols is essential to ensure a safe laboratory environment and
maintain the integrity of your research.

Personal Protective Equipment (PPE)

When handling NSC-370284, appropriate personal protective equipment is mandatory to
prevent exposure. The following PPE should be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Inspect gloves for any tears or punctures before use.

o Body Protection: A laboratory coat is essential. For tasks with a higher risk of splashes or
spills, consider an impervious apron or coveralls.

» Respiratory Protection: While normal handling in a well-ventilated area may not require
respiratory protection, a respirator may be necessary for handling large quantities or in
situations where dust or aerosols may be generated.
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Chemical and Physical Properties

A summary of the key quantitative data for NSC-370284 is provided in the table below for easy

reference.
Property Value
Molecular Weight 387.43 g/mol
Chemical Formula C21H25N0O6
CAS Number 116409-29-1
Solubility 55 mg/mL in DMSO
Storage (Powder) -20°C for up to 3 years
Storage (in Solvent) -80°C for up to 1 year

Operational Plan: Handling and Storage

Receiving and Inspection: Upon receiving a shipment of NSC-370284, visually inspect the
container for any signs of damage or leakage. If the container is compromised, follow the spill
response protocol outlined below.

Storage: Store NSC-370284 in a tightly sealed, clearly labeled container in a cool, dry, and
well-ventilated area away from incompatible materials. Follow the specific temperature
guidelines provided in the table above for long-term stability.

Preparation of Solutions: When preparing solutions, work in a chemical fume hood to minimize
inhalation exposure. Use the appropriate solvent, such as DMSO, and ensure all equipment is
clean and dry. For a 55 mg/mL stock solution in DMSO, sonication is recommended to aid
dissolution[1].

Disposal Plan

All waste containing NSC-370284, including empty containers, contaminated PPE, and unused
material, must be treated as hazardous waste.
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e Segregation: Collect all NSC-370284 waste in a designated, sealed, and clearly labeled
hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste" and the
chemical name "NSC-370284".

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of NSC-
370284 down the drain or in regular trash.

Experimental Protocols
Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.

Minor Spill (Contained and less than 100 mL in a fume hood):

Alert Personnel: Immediately alert others in the vicinity.

 |solate the Area: Restrict access to the spill area.

o Don PPE: Wear the appropriate PPE as listed above.

o Containment: Use an absorbent material, such as a spill pad or sand, to contain the spill.

» Neutralization (if applicable): If the spilled material is in a solvent that is acidic or basic,
neutralize it according to standard laboratory procedures.

e Cleanup: Carefully collect the absorbent material and any contaminated debris into a
designated hazardous waste container.

o Decontamination: Clean the spill area with a suitable laboratory detergent and water.

o Waste Disposal: Seal and label the hazardous waste container and arrange for its disposal
through your EHS office.

Major Spill (Outside of a fume hood, large volume, or if you are unsure):
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Evacuate: Immediately evacuate the laboratory.

Alert Authorities: Notify your laboratory supervisor and your institution's EHS or emergency
response team.

Isolate the Area: Close the doors to the laboratory and post a warning sign.

Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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